2,6-Difluorobenzenesulfonamide
Overview
Description
2,6-Difluorobenzenesulfonamide is an organic compound that belongs to the class of benzenesulfonamides . These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .
Synthesis Analysis
This compound can be prepared by reacting 2,6-difluorobenzenesulfonyl chloride with 29% ammonium hydroxide .Molecular Structure Analysis
The molecular formula of 2,6-Difluorobenzenesulfonamide is C6H5F2NO2S . It has an average mass of 193.171 Da and a monoisotopic mass of 193.000900 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,6-Difluorobenzenesulfonamide include a density of 1.5±0.1 g/cm3, a boiling point of 309.2±52.0 °C at 760 mmHg, and a flash point of 140.8±30.7 °C .Scientific Research Applications
Pharmacology
2,6-Difluorobenzenesulfonamide: has been identified as a compound that forms complexes with human carbonic anhydrase II (HCA) . This interaction is significant in pharmacology because HCA plays a role in various physiological processes, including respiration and the regulation of pH in tissues. The ability to form complexes with HCA can lead to the development of new therapeutic agents, particularly diuretics and antiglaucoma drugs.
Material Science
In material science, 2,6-Difluorobenzenesulfonamide serves as a building block for the synthesis of more complex molecules . Its fluorinated structure can contribute to the creation of materials with unique properties like increased resistance to solvents and thermal stability, which are valuable in developing advanced polymers and coatings.
Environmental Science
The study of 2,6-Difluorobenzenesulfonamide in environmental science revolves around its potential as a tracer or a structural component in the design of molecules that can bind to environmental contaminants . This application is crucial for the detection and remediation of pollutants, contributing to environmental sustainability efforts.
Analytical Chemistry
In analytical chemistry, 2,6-Difluorobenzenesulfonamide is utilized for its reactivity in forming complexes with various enzymes and proteins, which can be analyzed using X-ray crystallography . This application is essential for understanding molecular structures and interactions, leading to advancements in chemical analysis techniques.
Biochemistry
2,6-Difluorobenzenesulfonamide: plays a role in biochemistry research as a fluorinated benzenesulfonamide that can interact with enzymes and influence biochemical pathways . Its study can lead to insights into enzyme function and the development of biochemical assays.
Industrial Uses
Industrially, 2,6-Difluorobenzenesulfonamide is used in the synthesis of various substances, serving as an intermediate in chemical reactions . Its properties make it valuable for producing other chemicals in a safe and controlled manner, which is fundamental in industrial chemistry.
Medicinal Chemistry
In medicinal chemistry, the fluorination of compounds like 2,6-Difluorobenzenesulfonamide is critical as it can significantly alter the biological activity of pharmaceuticals . The introduction of fluorine atoms can lead to increased metabolic stability and improved drug properties.
Chemical Synthesis
2,6-Difluorobenzenesulfonamide: is also used in chemical synthesis as a reagent for introducing fluorine atoms into other molecules . This process is vital for creating compounds with specific desired properties, such as increased lipophilicity or bond strength.
Mechanism of Action
Target of Action
The primary target of 2,6-Difluorobenzenesulfonamide is Carbonic Anhydrase II (HCA) . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.
Mode of Action
2,6-Difluorobenzenesulfonamide interacts with its target, Carbonic Anhydrase II, by forming complexes
Biochemical Pathways
Given its interaction with carbonic anhydrase ii, it is likely to influence pathways involving carbon dioxide and bicarbonate metabolism .
Result of Action
Given its interaction with Carbonic Anhydrase II, it is likely to influence processes involving carbon dioxide and bicarbonate metabolism .
properties
IUPAC Name |
2,6-difluorobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2NO2S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVVVGGCOFWWDEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60332218 |
Source
|
| Record name | 2,6-DIFLUOROBENZENESULFONAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60332218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluorobenzenesulfonamide | |
CAS RN |
60230-37-7 |
Source
|
| Record name | 2,6-Difluorobenzenesulfonamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060230377 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-DIFLUOROBENZENESULFONAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60332218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 60230-37-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,6-DIFLUOROBENZENESULFONAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XUJ3WJ7RKA | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dimethyl phosphate](/img/structure/B1200019.png)
